Cas no 439095-28-0 (METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE)

• Product Name: METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE
• CAS No: 439095-28-0
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 3028176
• PubChem ID: 2763961
• Update Time: 2025-10-28

METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE
• AKOS005070453
• methyl 4-(3-amino-4-nitrophenoxy)benzoate
• Oprea1_153205
• 439095-28-0
• 4T-0210
• MFCD03425772
• SCHEMBL11015712
• methyl4-(3-amino-4-nitrophenoxy)benzoate
• Methyl 4-(3-amino-4-nitrophenoxy)-benzenecarboxylate

• MDL： MFCD03425772
• Inchi： 1S/C14H12N2O5/c1-20-14(17)9-2-4-10(5-3-9)21-11-6-7-13(16(18)19)12(15)8-11/h2-8H,15H2,1H3
• InChI Key： QGZAYLJMNHOFQK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1=CC=C(C(=C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.07462149Da
• Monoisotopic Mass: 288.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 175°
• Boiling Point: 175°C
• Flash Point: 223.6±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on METHYL 4-(3-AMINO-4-NITROPHENOXY)BENZENECARBOXYLATE

Professional Introduction to Methyl 4-(3-Amino-4-Nitrophenoxy)benzenecarboxylate (CAS No. 439095-28-0)

Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate, with the CAS number 439095-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate features a benzenecarboxylate moiety linked to a phenoxy group, which is further substituted with an amino group on the adjacent aromatic ring and a nitro group on the opposite side. This unique arrangement of functional groups imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The synthesis of Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of an aromatic precursor, followed by selective functional group transformations to introduce the amino and phenoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) to confirm its molecular structure and purity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds like Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate. The presence of both amino and nitro groups in its structure suggests potential interactions with various biological targets, including enzymes and receptors. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. Additionally, the phenoxy group has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy.

One of the most exciting aspects of Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate is its potential application in targeted drug delivery systems. Researchers are exploring ways to modify its structure to improve its ability to selectively target specific cells or tissues. For instance, conjugating this compound with nanoparticles or using it as a ligand for targeted radiopharmaceuticals could enhance its therapeutic potential. These advancements align with the broader trend in pharmaceutical research towards more personalized and effective treatments.

The role of computational chemistry in studying Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate cannot be overstated. Molecular modeling techniques have been utilized to predict the compound's binding affinity to various biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by offering a cost-effective and efficient way to screen potential drug candidates before moving into more expensive and time-consuming laboratory tests. The integration of computational chemistry with traditional experimental methods has significantly accelerated the drug discovery process.

Furthermore, the environmental impact of synthesizing and using Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate is an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes that use renewable feedstocks or solvent-free reactions are being explored as alternatives to traditional synthetic methods. These sustainable practices not only reduce the environmental footprint but also make the production process more economically viable.

The future prospects for Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate in pharmaceutical research are promising. Ongoing studies aim to elucidate its full spectrum of biological activities and optimize its pharmacokinetic properties. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.

In conclusion, Methyl 4-(3-amino-4-nitrophenoxy)benzenecarboxylate (CAS No. 439095-28-0) represents a significant advancement in pharmaceutical chemistry with potential applications in drug development and targeted therapy. Its unique structural features, combined with ongoing research efforts, position it as a valuable asset in the quest for new treatments. As scientific understanding progresses, we can expect even more exciting developments related to this compound and similar molecules.